Cas no 2211054-08-7 (tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate
• CAS No: 2211054-08-7
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 6149843
• PubChem ID: 154853298
• Update Time: 2025-05-20

tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate
• EN300-22934687
• 2211054-08-7

• Inchi： 1S/C14H24N2O2/c1-5-6-8-15-9-7-10-16(12-11-15)13(17)18-14(2,3)4/h1H,6-12H2,2-4H3
• InChI Key： QQOBBPHOJNCLKB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(CCC#C)CC1)=O

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8Ų

Additional information on tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate

Comprehensive Overview of tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate (CAS No. 2211054-08-7)

The compound tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate (CAS No. 2211054-08-7) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This 1,4-diazepane derivative is characterized by its unique structural features, including a tert-butyl carboxylate group and a but-3-yn-1-yl side chain, which contribute to its versatility in synthetic applications. Researchers and chemists are increasingly interested in this compound due to its potential as a building block for more complex molecules, particularly in the development of novel therapeutics and bioactive agents.

One of the key reasons for the growing interest in tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate is its role in click chemistry and bioorthogonal reactions. The presence of the alkyne functional group in the but-3-yn-1-yl moiety makes it an excellent candidate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern drug discovery and bioconjugation. This property aligns with current trends in precision medicine and targeted drug delivery, where researchers seek efficient methods to label and modify biomolecules without disrupting their native functions.

From a synthetic perspective, the tert-butyl carboxylate group in this compound serves as a protective group for the 1,4-diazepane nitrogen, enabling selective functionalization of the ring system. This feature is particularly valuable in medicinal chemistry, where the controlled modification of heterocyclic scaffolds is often required to optimize pharmacokinetic properties or receptor binding affinity. The compound's stability under various reaction conditions further enhances its utility as an intermediate in multi-step syntheses.

In the context of green chemistry and sustainable synthesis, tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate offers advantages due to its potential for atom-economical transformations. The alkyne group can participate in cascade reactions or tandem processes, reducing the number of purification steps required in complex syntheses. This aligns with the pharmaceutical industry's push toward more efficient and environmentally friendly manufacturing processes, a topic frequently searched in AI-driven chemical research databases.

The compound's physicochemical properties also make it suitable for high-throughput screening applications. Its moderate polarity and molecular weight fall within the desirable range for fragment-based drug design, a strategy increasingly adopted in computational chemistry and virtual screening platforms. Researchers exploring AI-assisted molecular design often look for such well-characterized building blocks to expand their chemical space for machine learning applications.

Quality control and analytical characterization of tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The availability of detailed spectral data for this compound makes it particularly valuable for researchers who need to verify structural identity during complex synthetic routes.

Looking toward future applications, the unique architecture of tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate positions it as a potential precursor for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. These emerging therapeutic modalities represent one of the most searched topics in contemporary drug development circles, highlighting the compound's relevance to cutting-edge research.

For synthetic chemists working in academic research or industrial settings, proper handling and storage of tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate are essential to maintain its stability. While not classified as hazardous under standard conditions, best practices recommend storage under inert atmosphere at low temperatures to preserve the integrity of both the carbamate and alkyne functionalities over extended periods.

The commercial availability of tert-butyl 4-(but-3-yn-1-yl)-1,4-diazepane-1-carboxylate from specialty chemical suppliers has facilitated its adoption across various research programs. Its growing presence in chemical libraries and building block collections reflects the compound's established value in modern synthetic organic chemistry. As research continues to explore new applications for 1,4-diazepane derivatives, this particular compound is likely to maintain its position as a valuable tool for chemical innovation.